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Compound of Interest

Compound Name: 4-Hydroxyphenylpropionylglycine

Cat. No.: B3425086

This guide provides a comprehensive overview of the chemical structure, properties, and
metabolic origins of 4-Hydroxyphenylpropionylglycine. It is intended for researchers,
scientists, and drug development professionals.

Core Chemical Structure and Properties

4-Hydroxyphenylpropionylglycine, also known as N-[3-(4-hydroxyphenyl)-1-oxopropyl]-
glycine, is a metabolite resulting from the conjugation of 4-hydroxyphenylpropionic acid and
glycine. Its chemical structure consists of a 4-hydroxyphenylpropionyl group amide-linked to the
amino group of glycine.

Table 1: Chemical and Physical Properties of 4-Hydroxyphenylpropionylglycine
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Property Value

Molecular Formula C11H13NOa

Molecular Weight 223.23 g/mol

CAS Number 3850-43-9

Appearance Solid

SMILES O=C(0O)CNC(=0)CCC1=CC=C(0)C=C1

INChl=1S/C11H13NO4/c13-9-4-1-8(2-5-9)3-6-
InChl 10(14)12-7-11(15)16/h1-2,4-5,13H,3,6-7H2,
(H,12,14)(H,15,16)

Visualization of the Molecular Structure

The following diagram illustrates the two-dimensional structure of the 4-
Hydroxyphenylpropionylglycine molecule.

CHz —%®» CH2 —% C=0 —%» NH —®» CH: —®» C=0 —» OH

Click to download full resolution via product page

Molecular structure of 4-Hydroxyphenylpropionylglycine.
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Metabolic Pathways and Synthesis

4-Hydroxyphenylpropionylglycine is a product of mammalian and gut microbial metabolism.
It is primarily formed through the glycine conjugation of 4-hydroxyphenylpropionic acid, which
itself is a metabolite of dietary polyphenols and the amino acid tyrosine.

Metabolic Origin

The metabolic pathway leading to the formation of 4-Hydroxyphenylpropionylglycine
involves several steps, primarily occurring in the liver and influenced by the gut microbiome.

Tyrosine

Phloretin
(from dietary polyphenols)

Glycine Conjugation
(Liver)

4-Hydroxyphenylpropionylglycine

Gut Microbiota p
Metabolism

4-Hydroxyphenylpropionic
Acid

Starting Materials:
4-Hydroxyphenylpropionic Acid
Glycine

Activation of Carboxylic Acid
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Purification
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4-Hydroxyphenylpropionylglycine
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Biological Sample Metabolite Chromatographic Mass Spectrometric Data Analysis and
(e.g., Plasma, Urine) Extraction Separation (LC or GC) Detection (MS/MS) Quantification
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 4-
Hydroxyphenylpropionylglycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425086#understanding-the-structure-of-4-
hydroxyphenylpropionylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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